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Abstract

4-Aminobutan-2-ol is a chiral amino alcohol that serves as a versatile building block in organic
synthesis, particularly in the development of pharmaceutical agents. The presence of a
stereocenter at the C-2 position dictates the existence of two enantiomers, (R)-4-Aminobutan-
2-ol and (S)-4-Aminobutan-2-ol. The distinct three-dimensional arrangement of these
stereoisomers can lead to significant differences in their pharmacological and toxicological
profiles. This technical guide provides a comprehensive overview of the stereochemical
aspects of 4-Aminobutan-2-ol, including its synthesis, separation, and the critical role of its
stereochemistry in its biological activity. This document is intended to be a valuable resource
for researchers, scientists, and professionals involved in drug discovery and development.

Introduction

Chirality is a fundamental concept in drug design and development, as the stereochemistry of a
molecule can profoundly influence its interaction with biological targets. 4-Aminobutan-2-ol,
with its chiral center and bifunctional nature (amine and alcohol), is a key intermediate in the
synthesis of a variety of more complex chiral molecules.[1] The differential biological effects of
the enantiomers of many chiral drugs underscore the importance of stereoselective synthesis
and analysis. This guide will delve into the critical stereochemical considerations of 4-
Aminobutan-2-ol, providing detailed experimental protocols and data to aid in its application in
research and development.
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Stereoisomers of 4-Aminobutan-2-ol

The presence of a single chiral center at the C-2 position of 4-Aminobutan-2-ol gives rise to a
pair of enantiomers: (R)-4-Aminobutan-2-ol and (S)-4-Aminobutan-2-ol. These molecules
are non-superimposable mirror images of each other.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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aminobutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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